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Compound of Interest

Compound Name: 1,2-Stearin-3-linolein

Cat. No.: B3026074 Get Quote

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and relevant experimental protocols for the triglyceride 1,2-

distearoyl-3-linoleoyl-glycerol. This molecule is a triacylglycerol containing two stearic acid

moieties at the sn-1 and sn-2 positions and a linoleic acid moiety at the sn-3 position of the

glycerol backbone. This document is intended for researchers, scientists, and professionals in

the fields of lipid biochemistry and drug development.

Chemical Structure
1,2-Distearoyl-3-linoleoyl-glycerol is composed of a central glycerol molecule esterified with two

saturated stearic acid chains and one polyunsaturated linoleic acid chain. The specific

positioning of these fatty acids on the glycerol backbone defines its chemical properties and

biological significance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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